Cas no 2227737-40-6 ((1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol
• CAS No: 2227737-40-6
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 6454986
• PubChem ID: 54256930
• Update Time: 2025-05-19

(1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol
• SCHEMBL7150293
• 2227737-40-6
• EN300-1907599

• Inchi： 1S/C8H9BrClNO/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key： RASNERKCLCOQQP-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=CC=1Cl)[C@H](CN)O

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol

Introduction to (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol, with the CAS number 2227737-40-6, has emerged as a compound of significant interest due to its unique structural and functional properties. This compound, characterized by its chiral center and halogenated aromatic ring system, has garnered attention in recent years for its potential applications in medicinal chemistry and drug discovery.

The structural motif of (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol consists of an ethanolamine derivative attached to a bromo-chloro-substituted benzene ring. This configuration not only imparts a high degree of molecular complexity but also opens up numerous possibilities for further chemical modifications and derivatization. Such structural features are often exploited in the design of bioactive molecules, where specific interactions with biological targets are desired.

In the realm of pharmaceutical research, the stereochemistry of a compound can dramatically influence its pharmacological activity. The (1R) configuration of the amine group in (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol is particularly noteworthy, as it can affect binding affinity, metabolic stability, and overall efficacy. The presence of both bromine and chlorine atoms on the aromatic ring further enhances its potential as a scaffold for drug development, providing multiple sites for interaction with biological receptors.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced binding affinity and selectivity due to the ability of halogen atoms to engage in various non-covalent interactions, such as π-stacking and halogen bonding. The bromo and chloro substituents in (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol are particularly valuable in this context, as they can modulate the electronic properties of the aromatic system and influence its interactions with biological targets.

The synthesis of (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including stereoselective reduction, halogenation reactions, and protection-deprotection strategies. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent pharmacological evaluations.

One of the most compelling aspects of (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol is its potential as a lead compound for drug discovery. Its unique structural features make it an attractive candidate for further derivatization, allowing researchers to explore a wide range of biological activities. For instance, modifications to the amino group or the aromatic ring could lead to compounds with enhanced potency, selectivity, or improved pharmacokinetic profiles.

The role of computational chemistry in the study of such compounds cannot be overstated. Advanced computational methods, including molecular docking and quantum mechanical calculations, are increasingly used to predict the binding modes and interactions of (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol with biological targets. These predictions provide valuable insights into the compound's mechanism of action and guide the design of more effective derivatives.

In conclusion, (1R)-2-amino-1-(4-bromo-3-chlorophenyl)ethan-1-ol represents a promising compound in the field of chemical biology. Its unique structural features, combined with its potential as a lead compound for drug discovery, make it a subject of considerable interest. As research continues to uncover new applications and derivatives of this compound, its significance in pharmaceutical sciences is likely to grow even further.